Cas no 32210-99-4 (4(1H)-Pyrimidinone, 6-aminotetrahydro-2-thioxo-)

• Product Name: 4(1H)-Pyrimidinone, 6-aminotetrahydro-2-thioxo-
• CAS No: 32210-99-4
• MF: C₄H₇N₃OS
• MW: 145.182878732681
• CID: 1450925
• Update Time: 2024-08-24

4(1H)-Pyrimidinone, 6-aminotetrahydro-2-thioxo- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone, 6-aminotetrahydro-2-thioxo-
• 6-AMINO-2-THIOXO-TETRAHYDROPYRIMIDIN-4(1H)-ONE

• Inchi： 1S/C4H7N3OS/c5-2-1-3(8)7-4(9)6-2/h2H,1,5H2,(H2,6,7,8,9)
• InChI Key： IWXQGLKXRNXAPY-UHFFFAOYSA-N
• SMILES： C1(=S)NC(N)CC(=O)N1

Computed Properties

• Exact Mass: 145.03111
• Monoisotopic Mass: 145.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 99.2A^2

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• PSA: 67.15
• pka: 11.02±0.40(Predicted)